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Compound of Interest

Compound Name: 12-Pentacosanone

Cat. No.: B13425566

Essential Safety and Handling Guide for 12-
Pentacosanone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 12-Pentacosanone in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
handling of this chemical.

Physicochemical and Hazard Data

12-Pentacosanone is a solid, white crystalline powder.[1][2] Based on available Safety Data
Sheets (SDS), it is not classified as a hazardous substance or mixture.[3] However, standard
laboratory precautions should always be observed to minimize exposure.
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BENGH:

Property Value Source

Physical State Solid, Crystalline Powder

[1]2]

Appearance White

Melting Point 53-56 °C (127.4 - 132.8 °F)
Flash Point > 110 °C (> 230 °F)

Solubility No information available
Stability Stable under normal conditions

Personal Protective Equipment (PPE)

A risk assessment should be conducted prior to handling, but the following PPE is generally
recommended to prevent skin and eye contact and inhalation of dust.

PPE Category Item Specification Rationale

) ) Inspected before use )
Chemical-resistant To prevent skin

Hand Protection and disposed of

properly.

gloves (e.g., Nitrile) contact.

Conforming to OSHA

Eye Protection

Safety glasses with

side-shields or

goggles

29 CFR 1910.133 or
European Standard
EN166.

To protect eyes from

dust particles.

Skin and Body

Protection

Laboratory coat

Standard lab coat.

To protect skin and

clothing from spills.

Respiratory Protection

NIOSH-approved

respirator

Required when dusts

are generated.

To prevent inhalation

of airborne particles.

Handling and Storage Protocol

Engineering Controls:

e Work in a well-ventilated area.
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e Use a local exhaust ventilation system if dust is likely to be generated.
o Ensure eyewash stations and safety showers are readily accessible.
Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves
for any signs of damage.

o Weighing and Transfer:

o Handle in a chemical fume hood or on a bench with local exhaust ventilation to minimize
dust generation.

o Use a spatula or other appropriate tool for transferring the solid. Avoid scooping in a
manner that creates airborne dust.

o If there is a risk of dust formation, use a balance with a draft shield.
 In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
e General Precautions:
o Avoid contact with skin and eyes.
o Do not breathe dust.
o Wash hands thoroughly after handling.
Storage:
o Keep the container tightly closed.
» Store in a dry, cool, and well-ventilated place.

e Incompatible Materials: Avoid strong oxidizing agents.

First Aid Measures
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Exposure Route Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms occur.

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing.

If skin irritation persists, call a physician.

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Get medical attention if

irritation persists.

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention if you feel unwell.

Disposal Plan

Dispose of 12-Pentacosanone and any contaminated materials in accordance with federal,
state, and local regulations.

e Unused Material:
o Ifitis not possible to use up the chemical, it should be disposed of as chemical waste.
o Do not dispose of it down the drain.

o Contaminated PPE:

o Contaminated gloves and other disposable PPE should be placed in a sealed bag and
disposed of as solid waste.

o Empty Containers:
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o Triple rinse empty containers with an appropriate solvent. The rinsate should be collected
and disposed of as chemical waste.

o Puncture or otherwise destroy the empty container to prevent reuse before disposing of it
in a landfill.

Experimental Workflow Diagram
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Workflow for Handling 12-Pentacosanone

Preparation

Conduct Risk Assessment

;

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

Handling
Y

Work in Well-Ventilated Area
(Fume Hood if Dusting)

;

Weigh and Transfer Chemical

;

Prepare Solution or Use as Solid

Complete Experiment

Cleanup & Disposal

Clean Work Area

;

Dispose of Waste Properly

;

Doff PPE

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of 12-Pentacosanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pentacosanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13425566#personal-protective-equipment-for-
handling-12-pentacosanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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